N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C15H10N4O2S2/c20-14(9-3-4-11-12(6-9)23-8-16-11)17-15-19-18-13(21-15)7-10-2-1-5-22-10/h1-6,8H,7H2,(H,17,19,20)
• InChI Key: KNGBHQRTRFBHQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC2=NN=C(O2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C15H10N4O2S2
• Molecular Weight: 342.4 g/mol

Description

N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide is a novel compound that has been recently synthesized and studied for its potential applications in scientific research. This compound has attracted the attention of researchers due to its unique chemical structure and potential biological activity. In

Scientific Research Applications

Anticancer Properties

• A study found that derivatives of 1,3,4-oxadiazol, similar to the compound , exhibited significant anticancer activity against various cancer cell lines. This suggests potential applications in cancer therapy (Ravinaik et al., 2021).

Crystal Structure Analysis

• The crystal structure of compounds related to N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide has been analyzed, which is essential for understanding its physical properties and potential applications in materials science (Sharma et al., 2016).

Antimicrobial Activity

• Various derivatives of 1,3,4-oxadiazole, closely related to the compound , have shown promising results in antimicrobial activity studies, indicating potential for developing new antimicrobial agents (Chawla et al., 2010).

Photophysical Studies

• Research on thiophene substituted 1,3,4-oxadiazole derivatives, which are structurally similar to the compound, suggests potential applications in optoelectronics and sensor technology due to their photophysical properties (Naik et al., 2019).

Nematocidal Activity

• Novel 1,3,4-oxadiazole derivatives, structurally related to the compound, have shown promising nematocidal activity, indicating potential use in agricultural pest control (Liu et al., 2022).

Fluorescence Studies

• Studies on thiophene substituted 1,3,4-oxadiazoles, similar to the compound , demonstrated fluorescence quenching properties, indicating potential use in chemical sensing applications (Naik et al., 2018).

Mechanism of Action

Target of Action

The compound, N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide, is a derivative of thiazole . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .

Mode of Action

Thiazole derivatives are known to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities . The downstream effects of these pathways would depend on the specific targets and mode of action of the compound.

Result of Action

Thiazole derivatives are known to have diverse biological activities, suggesting that they could have a wide range of molecular and cellular effects .

Future Directions

Future research could focus on further exploring the biological activities of these compounds and optimizing their synthesis process. The design of novel compounds combining several pharmacophores in their composition could also be a promising line in modern medicinal chemistry.